Cas no 452910-07-5 (Cyclopropanecarboxylicacid, 2-[[(trans-4-ethylcyclohexyl)amino]carbonyl]-, methyl ester, (1R,2R)-rel-)

• Product name: Cyclopropanecarboxylicacid, 2-[[(trans-4-ethylcyclohexyl)amino]carbonyl]-, methyl ester, (1R,2R)-rel-
• CAS No: 452910-07-5
• MF: C₁₃H₂₁NO₃
• Molecular Weight: 239.31074
• CID: 327823
• PubChem ID: 23112451

Cyclopropanecarboxylicacid, 2-[[(trans-4-ethylcyclohexyl)amino]carbonyl]-, methyl ester, (1R,2R)-rel- Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-[[(trans-4-ethylcyclohexyl)amino]carbonyl]-, methyl ester, (1R,2R)-rel-
• Cyclopropanecarboxylic acid, 2-[[(trans-4-ethylcyclohexyl)amino]carbonyl]-,
• 452910-07-5
• Cyclopropanecarboxylic acid,2-[[(trans-4-ethylcyclohexyl)amino]carbonyl]-
• AKOS005959093
• SCHEMBL2958811

• Inchi： InChI=1S/C13H21NO3/c1-2-8-3-5-9(6-4-8)14-12(15)10-7-11(10)13(16)17/h8-11H,2-7H2,1H3,(H,14,15)(H,16,17)
• InChIKey： KOPSGCSSBLKUES-UHFFFAOYSA-N
• SMILES： CCC1CCC(NC(C2CC2C(=O)O)=O)CC1

Computed Properties

• 精确分子量: 239.15214353g/mol
• 同位素质量: 239.15214353g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 17
• 可旋转化学键数量: 4
• 复杂度: 308
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 2
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 66.4Ų
• XLogP3: 1.8